Cas no 2137538-85-1 (6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline)

• Product Name: 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline
• CAS No: 2137538-85-1
• MF: C₁₁H₇BrClF₂N
• MW: 306.533787965775
• CID: 5287216
• Update Time: 2025-10-21

6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline
• Quinoline, 6-bromo-7-chloro-2-(difluoromethyl)-4-methyl-
• 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline

• Inchi： 1S/C11H7BrClF2N/c1-5-2-10(11(14)15)16-9-4-8(13)7(12)3-6(5)9/h2-4,11H,1H3
• InChI Key： QHQIAFDCRLPWDD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=C(C)C=C(C(F)F)N=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline

Introduction to 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline (CAS No. 2137538-85-1)

6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline, identified by its CAS number 2137538-85-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple substituents, including bromo, chloro, and difluoromethyl groups, along with a methyl group, contributes to its distinct chemical properties and reactivity. These features make it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline enhances its pharmacological potential by influencing its binding affinity to biological targets. This has led to increased interest in exploring its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in overcoming resistance mechanisms and improving therapeutic efficacy. The incorporation of halogen atoms, such as bromine and chlorine, into quinoline derivatives has been shown to enhance their metabolic stability and bioavailability. Additionally, the introduction of a difluoromethyl group can improve binding interactions with enzymes and receptors, making it an attractive moiety for drug design.

In the context of modern medicinal chemistry, computational methods have played a crucial role in predicting the biological activity of novel compounds. Virtual screening and molecular docking studies have been employed to identify potential lead structures for further optimization. The structural features of 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline, particularly the presence of electron-withdrawing groups and aromatic rings, make it a promising candidate for these computational approaches.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have been extensively studied for their antitumor properties, and modifications such as halogenation have further enhanced their efficacy. Preclinical studies have suggested that compounds with similar structural motifs may inhibit key enzymes involved in cancer cell proliferation and survival. The specific combination of substituents in 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline could potentially lead to the development of novel anticancer agents with improved selectivity and reduced toxicity.

The synthesis of 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and alkylation. Advances in synthetic methodologies have enabled the efficient preparation of complex quinoline derivatives, making it feasible to explore their biological activities in detail.

In conclusion, 6-Bromo-7-chloro-2-(difluoromethyl)-4-methylquinoline represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its halogenated aromatic core provides a versatile scaffold for drug design, while recent studies highlight its potential in oncology research. As computational methods continue to advance, the exploration of such compounds will likely yield new insights into their pharmacological properties and lead to the development of novel therapeutic agents.